Cas no 682351-04-8 (1,1':4',1''-Terphenyl, 4,4''-diethyl-2'-fluoro-)

• Product Name: 1,1':4',1''-Terphenyl, 4,4''-diethyl-2'-fluoro-
• CAS No: 682351-04-8
• MF: C₂₂H₂₁F
• MW: 304.400549650192
• CID: 393491
• PubChem ID: 59734849
• Update Time: 2025-04-19

1,1':4',1''-Terphenyl, 4,4''-diethyl-2'-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 4,4''-diethyl-2'-fluoro-
• 1,4-bis(4-ethylphenyl)-2-fluorobenzene
• SCHEMBL13253648
• DTXSID70732780
• 682351-04-8
• 1~4~,3~4~-Diethyl-2~2~-fluoro-1~1~,2~1~:2~4~,3~1~-terphenyl

• Inchi： 1S/C22H21F/c1-3-16-5-9-18(10-6-16)20-13-14-21(22(23)15-20)19-11-7-17(4-2)8-12-19/h5-15H,3-4H2,1-2H3
• InChI Key： ZIHXMEMHNVQEMT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=CC=1)CC)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 304.16283
• Monoisotopic Mass: 304.162728832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0